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Compound of Interest

Compound Name: Terretonin

Cat. No.: B12367902 Get Quote

This guide provides a comparative overview of published experimental data for Terretonin, a

fungal meroterpenoid, and Tretinoin, a well-established retinoid compound. Due to the limited

availability of extensive, reproducible experimental data for Terretonin, this guide also includes

a comprehensive comparison of Tretinoin with its therapeutic alternatives to serve as a

valuable resource for researchers, scientists, and drug development professionals.

Part 1: Reproducibility of Terretonin Experimental
Data
Terretonins are a class of meroterpenoids primarily isolated from Aspergillus species.[1]

Various forms, such as Terretonin N, M, G, and P, have been identified, with preliminary

studies indicating potential cytotoxic and antimicrobial activities.[2][3][4][5]

Quantitative Data Summary
The following tables summarize the available quantitative data from published studies on

Terretonin N and Terretonin G.

Table 1: Cytotoxicity of Terretonin N
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Cell Line Cancer Type IC50 (µg/mL)

PC-3 Prostate Adenocarcinoma 7.4

SKOV3 Ovarian Adenocarcinoma 1.2

Table 2: Antimicrobial Activity of Terretonin G

Bacterial
Strain

Gram Type Method Result Reference

Staphylococcus

aureus
Gram-positive

Disk Diffusion

(20 µ g/disk )

10 mm inhibition

zone

Bacillus subtilis Gram-positive
Disk Diffusion

(20 µ g/disk )

8 mm inhibition

zone

Micrococcus

luteus
Gram-positive

Disk Diffusion

(20 µ g/disk )

8 mm inhibition

zone

Experimental Protocols
Cytotoxicity Assay for Terretonin N (Sulforhodamine B Assay)

The cytotoxicity of Terretonin N was determined using the Sulforhodamine B (SRB) assay. PC-

3 and SKOV3 cancer cell lines were treated with serial concentrations of Terretonin N (ranging

from 0.001 to 1000 µg/mL). The SRB assay evaluates cell viability by staining total cellular

protein with the SRB dye. The IC50 value, the concentration at which 50% of cell growth is

inhibited, was then calculated.

Antimicrobial Activity Assay for Terretonin G (Disk Diffusion Method)

The antibacterial activity of Terretonin G was assessed using the agar disk diffusion method.

Paper disks impregnated with a 20 µg concentration of Terretonin G were placed on agar

plates previously inoculated with the test bacteria (S. aureus, B. subtilis, and M. luteus). The

plates were incubated, and the diameter of the zone of growth inhibition around each disk was

measured in millimeters. This zone size is indicative of the compound's antibacterial potency.
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Visualizations: Experimental Workflow
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Cytotoxicity Assay Workflow (SRB)

Seed cancer cells (PC-3, SKOV3)
in 96-well plates

Incubate overnight

Add serial dilutions of Terretonin N

Incubate for 48 hours

Fix cells with trichloroacetic acid

Stain with Sulforhodamine B (SRB)

Solubilize bound dye

Measure absorbance at ~515 nm

Calculate IC50 value

 

Tretinoin (ATRA) Signaling Pathway
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Arsenic Trioxide (ATO) Mechanism in APL
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Dermatology Clinical Trial Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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